Cas no 6483-77-8 (Benzoic acid,5-[2-[4'-[2-[2,4-diamino-5-[2-(2,4-disulfophenyl)diazenyl]phenyl]diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-2-hydroxy-,sodium salt (1:3))

• Product Name: Benzoic acid,5-[2-[4'-[2-[2,4-diamino-5-[2-(2,4-disulfophenyl)diazenyl]phenyl]diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-2-hydroxy-,sodium salt (1:3)
• CAS No: 6483-77-8
• MF: C₃₁H₂₁N₈Na₃O₉S₂
• MW: 782.64595580101
• CID: 506998
• Update Time: 2026-04-29

Benzoic acid,5-[2-[4'-[2-[2,4-diamino-5-[2-(2,4-disulfophenyl)diazenyl]phenyl]diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-2-hydroxy-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-[2-[4'-[2-[2,4-diamino-5-[2-(2,4-disulfophenyl)diazenyl]phenyl]diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-2-hydroxy-,sodium salt (1:3)
• Benzoic acid,5-[2-[4'-[2-[2,4-diamino-5-[2-(2,4-disulfophenyl)diazenyl]phenyl]diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-2-hydro
• DIRECT BROWN 79
• trisodium,(3E)-3-[[4-[4-[[2,4-diamino-5-[(2,4-disulfonatophenyl)diazenyl]phenyl]diazenyl]phenyl]phenyl]hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carboxylate
• C.I. Direct Brown 79
• C.I. Direct Brown 79,trisodium salt
• C.I. Direct brown 79(30050)

• Inchi： 3

Computed Properties

• Exact Mass: 782.05700

Experimental Properties

• PSA: 317.72000
• LogP: 8.96550